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Compound of Interest

Compound Name: 4-Bromophenoxyacetic acid

Cat. No.: B154939 Get Quote

Essential Safety and Handling Guide for 4-
Bromophenoxyacetic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 4-Bromophenoxyacetic acid is paramount. This guide provides immediate,

essential safety protocols, operational instructions, and disposal plans to minimize risk and

ensure a secure laboratory environment.

Hazard Summary & Personal Protective Equipment (PPE)

4-Bromophenoxyacetic acid is a chemical that requires careful handling due to its potential

health hazards. It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3] Adherence to proper PPE protocols is the first line of defense

against accidental exposure. At a minimum, safety glasses, a lab coat, long pants, and closed-

toe shoes are required when handling this chemical.
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Hazard Statement GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Causes skin irritation Skin Irritation (Category 2)

Gloves: Wear appropriate

protective gloves to prevent

skin exposure.[4] Nitrile or

butyl rubber gloves are

recommended for handling

acids.[5] Gloves must be

inspected before use and

removed using the proper

technique to avoid skin

contact.[6] Lab Coat: A lab

coat or appropriate protective

clothing is necessary to

prevent skin exposure.[4]

Causes serious eye irritation Eye Irritation (Category 2A)

Eye Protection: Wear

appropriate protective

eyeglasses or chemical safety

goggles that meet OSHA's 29

CFR 1910.133 or European

Standard EN166 regulations.

[4]

May cause respiratory irritation STOT SE (Category 3)

Respiratory Protection: Use in

a well-ventilated area.[4] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

workplace conditions warrant

it.[4] For low-fume

environments, N95 masks may

be suitable, while full-face

respirators with acid gas

cartridges are recommended

for higher exposure levels.[5]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Bromophenoxyacetic acid is crucial for safety and

experimental integrity.

Preparation:

Ensure the work area is well-ventilated.[4]

Have an eyewash station and safety shower readily accessible.

Inspect all PPE for integrity before use.[6]

Review the Safety Data Sheet (SDS) for any specific handling instructions.

Handling:

Avoid breathing dust, fumes, or vapors.[4]

Minimize dust generation and accumulation.[4]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling the substance.[4][6]

Keep the container tightly closed when not in use.[1][4]

In Case of Accidental Exposure:

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[4] Seek

medical attention.[4]
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Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[4] Seek medical attention.[4]

Disposal Plan

Proper disposal of 4-Bromophenoxyacetic acid and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Collect waste material by sweeping or vacuuming it up and placing it into a suitable,

labeled, and closed container for disposal.[1][4]

Do not allow the chemical to enter drains.[3]

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1][7]

Contaminated PPE and Materials:

Dispose of contaminated gloves and other disposable PPE as chemical waste in

accordance with applicable laws and good laboratory practices.[6]

Contaminated clothing should be washed before reuse.

Empty containers may retain product residue and should be treated as hazardous waste.

Puncture containers to prevent reuse if they cannot be thoroughly cleaned.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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